Cas no 2172621-93-9 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-methylbut-2-enoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-methylbut-2-enoic acid
• CAS No: 2172621-93-9
• MF: C₂₅H₂₄N₂O₅
• MW: 432.468466758728
• CID: 6052324
• PubChem ID: 165510758
• Update Time: 2025-06-08

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-methylbut-2-enoic acid
• EN300-1545112
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]-2-methylbut-2-enoic acid
• 2172621-93-9

• Inchi： 1S/C25H24N2O5/c1-3-8-22(23(28)26-14-13-16(2)24(29)30)27-25(31)32-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h1,4-7,9-13,21-22H,8,14-15H2,2H3,(H,26,28)(H,27,31)(H,29,30)/b16-13+
• InChI Key： OIZLEXNZDRZINZ-DTQAZKPQSA-N
• SMILES： O(C(NC(C(NC/C=C(/C(=O)O)\C)=O)CC#C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 432.16852187g/mol
• Monoisotopic Mass: 432.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-methylbut-2-enoic acid

Recent Advances in the Study of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-methylbut-2-enoic acid (CAS: 2172621-93-9)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-methylbut-2-enoic acid (CAS: 2172621-93-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pent-4-ynamido moiety, has shown promising potential in various applications, ranging from peptide synthesis to drug discovery. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-methylbut-2-enoic acid. Researchers have developed novel synthetic routes to improve the yield and purity of this compound, which is critical for its application in peptide chemistry. The Fmoc group, a widely used protecting group in solid-phase peptide synthesis (SPPS), plays a pivotal role in the stability and reactivity of the molecule. Advances in synthetic methodologies have enabled the efficient incorporation of this compound into complex peptide sequences, facilitating the development of new bioactive peptides with enhanced properties.

In addition to its utility in peptide synthesis, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-methylbut-2-enoic acid has been investigated for its potential biological activities. Preliminary studies suggest that this compound may exhibit inhibitory effects on specific enzymatic targets, making it a candidate for drug development. For instance, its structural similarity to known enzyme inhibitors has prompted researchers to explore its mechanism of action and binding affinity. These investigations are still in the early stages, but the results are promising and warrant further exploration.

The therapeutic potential of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-methylbut-2-enoic acid is another area of active research. Given its unique chemical properties, this compound has been evaluated for its ability to modulate biological pathways relevant to diseases such as cancer and inflammatory disorders. In vitro and in vivo studies have demonstrated its capacity to interact with key cellular components, suggesting its potential as a lead compound for the development of novel therapeutics. However, further studies are needed to fully elucidate its pharmacokinetics and pharmacodynamics.

Despite the promising findings, challenges remain in the application of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-methylbut-2-enoic acid. Issues such as solubility, stability, and bioavailability need to be addressed to fully harness its potential. Researchers are actively working on derivatization strategies and formulation approaches to overcome these limitations. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate these laboratory findings into clinically viable solutions.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-methylbut-2-enoic acid (CAS: 2172621-93-9) represents a versatile and promising molecule in the field of chemical biology and medicinal chemistry. Its applications in peptide synthesis, enzyme inhibition, and therapeutic development highlight its multifaceted potential. Continued research and innovation will be crucial to unlocking its full capabilities and addressing the existing challenges. This compound is poised to make significant contributions to the advancement of science and medicine in the coming years.